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Compound of Interest

Compound Name: Tetrasul-d4

Cat. No.: B12409663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Tetrasul-d4. Given that "Tetrasul-d4" refers to a deuterated form of Tetrasul, this document

extrapolates from the available safety data for Tetrasul, a chlorinated diphenyl sulfide acaricide.

Deuterated compounds are primarily used as internal standards in analytical testing, and their

chemical and toxicological properties are generally considered analogous to their non-

deuterated counterparts.

Chemical and Physical Properties
A comprehensive understanding of the physical and chemical properties of a substance is

fundamental to its safe handling. The following table summarizes the key properties of Tetrasul.
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Property Value Reference

Chemical Name
1,2,4-Trichloro-5-[(4-

chlorophenyl)thio]benzene
[1]

Synonyms

2,4,4',5-Tetrachlorodiphenyl

sulfide, p-Chlorophenyl 2,4,5-

trichlorophenyl sulfide

[2][3]

CAS Number 2227-13-6 [2]

Molecular Formula C₁₂H₆Cl₄S [2]

Molecular Weight 324.053 g/mol

Appearance Amber to dark brown liquid

Odor Almond-like

Melting Point 154 - 158 °C (309 - 316 °F)

Boiling Point
161.8°C (323°F) (for a related

compound, Furfural)

Flash Point
61°C (141.8°F) (for a related

compound, Furfural)

Solubility Emulsifies in water

Hazard Identification and GHS Classification
Tetrasul is classified as a hazardous substance. The following table outlines its GHS

classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Hazardous to the aquatic

environment, long-term hazard
3

H412: Harmful to aquatic life

with long lasting effects
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Signal Word: Warning

Hazard Pictograms:

Exclamation Mark

No Pictogram for Environmental Hazard in some jurisdictions

Toxicological Information
Understanding the toxicological profile of Tetrasul is crucial for risk assessment and

implementing appropriate safety measures.

Toxicological
Endpoint

Species Route Value Reference

Acute Dermal

LD50
Rabbit Dermal > 2000 mg/kg

Acute Oral LD50 Rat Oral 3960 mg/kg

Key Toxicological Effects:

Skin Contact: Harmful in contact with skin. Prolonged contact may cause temporary irritation.

It may be readily absorbed through the skin, potentially leading to systemic effects.

Eye Contact: Direct contact may cause temporary irritation. Some sources indicate it can be

severely irritating and may cause eye burns.

Ingestion: Expected to be a low ingestion hazard. However, ingestion may cause headache,

nausea, vomiting, and gastrointestinal irritation.

Inhalation: Harmful if inhaled.

Sensitization: Not expected to cause skin sensitization. However, prolonged or repeated

exposure may cause dermal sensitization reactions.
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Mutagenicity/Carcinogenicity: No data available to indicate mutagenic or genotoxic

properties. It is not classifiable as to its carcinogenicity to humans.

Handling Precautions and Exposure Controls
Safe handling of Tetrasul-d4 requires strict adherence to established protocols and the use of

appropriate personal protective equipment (PPE).

Engineering Controls
Use in a well-ventilated area. Good general ventilation (typically 10 air changes per hour)

should be used.

If applicable, use process enclosures or local exhaust ventilation to maintain airborne levels

below exposure limits.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended PPE for handling Tetrasul-d4.

Personal Protective Equipment (PPE)

Eye/Face Protection
(Safety glasses with side shields, goggles, or face shield)

Skin Protection
(Chemical resistant gloves, coveralls, apron)

Respiratory Protection
(Dust/mist filtering respirator if ventilation is inadequate)

Researcher/
Scientist

Must Wear

Must Wear

As Needed
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Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Tetrasul-d4.

General Hygiene Practices
Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Change contaminated clothing and wash before reuse.

Store in the original tightly closed container in a cool, well-ventilated place away from

incompatible materials.

First-Aid Measures
In case of exposure, immediate and appropriate first-aid is critical.

Exposure Route

First-Aid Action

Inhalation

Move to fresh air.
Call a physician if symptoms develop.

Skin Contact

Wash off with soap and water.
Remove contaminated clothing.

Get medical advice if unwell.

Eye Contact

Rinse with plenty of water for at least 15 minutes.
Remove contact lenses.

Get medical attention if irritation persists.

Ingestion

Rinse mouth.
Do not induce vomiting.

Get medical advice if unwell.

Click to download full resolution via product page

Caption: First-aid measures for different routes of exposure to Tetrasul-d4.

Accidental Release Measures
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Proper containment and cleanup of spills are essential to prevent environmental contamination

and personnel exposure.

Emergency Procedures:

Evacuate: Keep unnecessary personnel away.

Ventilate: Ensure adequate ventilation of the area.

Contain: Prevent the product from entering drains. Cover drains.

Absorb: Take up with liquid-absorbent material (e.g., Chemizorb®).

Collect: Collect, bind, and pump off spills.

Dispose: Dispose of contents/container in accordance with

local/regional/national/international regulations.

Fire-Fighting Measures
Suitable Extinguishing Media: Water fog, foam, dry chemical powder, carbon dioxide (CO2).

Unsuitable Extinguishing Media: No limitations are given for this substance.

Specific Hazards: The product is combustible. Development of hazardous combustion gases

or vapors is possible in the event of a fire. Explosive decomposition is possible on heating.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Stability and Reactivity
Reactivity: The product is stable and non-reactive under normal conditions of use, storage,

and transport.

Chemical Stability: Chemically stable under standard ambient conditions (room

temperature).
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Conditions to Avoid: Heat, sparks, open flames, and other ignition sources. May explode

when heated.

Incompatible Materials: Acids, bases, water, and strong oxidizing agents.

This guide provides a foundational understanding of the safety and handling requirements for

Tetrasul-d4, based on the available data for Tetrasul. Researchers and all personnel handling

this substance should always refer to the most current and specific Safety Data Sheet (SDS)

provided by the supplier and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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